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Compound of Interest

Compound Name: 4-Iodo-1-naphthaldehyde

Cat. No.: B15501176 Get Quote

An In-Depth Technical Guide to 4-Iodo-1-
naphthaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 4-Iodo-1-
naphthaldehyde, a naphthaldehyde derivative. Due to the limited publicly available research

on this specific compound, this guide focuses on its fundamental chemical properties.

Information regarding its biological activity and detailed experimental protocols is currently

scarce in the scientific literature.

Core Chemical Properties
The essential chemical identifiers and properties of 4-Iodo-1-naphthaldehyde are summarized

in the table below. This information is critical for researchers working with this compound in a

laboratory setting.

Property Value Source

CAS Number 1261626-80-5 [1][2]

Molecular Formula C₁₁H₇IO [1][2]

Molecular Weight 282.08 g/mol [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15501176?utm_src=pdf-interest
https://www.benchchem.com/product/b15501176?utm_src=pdf-body
https://www.benchchem.com/product/b15501176?utm_src=pdf-body
https://www.benchchem.com/product/b15501176?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986672/
https://www.researchgate.net/publication/390018246_Design_synthesis_and_biological_evaluation_of_naphthalene-14-diones_analogues_as_anticancer_agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986672/
https://www.researchgate.net/publication/390018246_Design_synthesis_and_biological_evaluation_of_naphthalene-14-diones_analogues_as_anticancer_agents
https://www.researchgate.net/publication/390018246_Design_synthesis_and_biological_evaluation_of_naphthalene-14-diones_analogues_as_anticancer_agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15501176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Currently, detailed experimental protocols for the synthesis, purification, or specific application

of 4-Iodo-1-naphthaldehyde are not readily available in peer-reviewed scientific literature.

Researchers interested in working with this compound may need to develop their own

methodologies based on standard organic chemistry techniques for similar iodinated aromatic

aldehydes.

Biological Activity and Signaling Pathways
As of the latest literature review, there is no specific information available regarding the

biological activity or the signaling pathways associated with 4-Iodo-1-naphthaldehyde.

While research on analogous compounds, such as naphthalene-1,4-dione derivatives, has

shown potential anticancer activity by disrupting the Warburg effect in cancer cells, it is crucial

to note that these findings cannot be directly extrapolated to 4-Iodo-1-naphthaldehyde without

specific experimental validation.[1] Studies on other naphthaldehyde derivatives have explored

their potential in various therapeutic areas, but direct evidence for the biological function of the

4-iodo substituted variant is lacking.

Given the absence of data on its biological interactions, no signaling pathway diagrams can be

provided at this time. The creation of such diagrams would be purely speculative and not based

on scientific evidence.

Future Research Directions
The lack of available data highlights an opportunity for further research into the properties and

potential applications of 4-Iodo-1-naphthaldehyde. Future studies could focus on:

Synthesis and Characterization: Development and publication of a robust and reproducible

synthesis protocol, along with comprehensive characterization of the compound's

physicochemical properties.

Biological Screening: A broad-based biological screening to identify any potential therapeutic

activities, such as anticancer, antimicrobial, or anti-inflammatory effects.
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Mechanism of Action Studies: If any biological activity is identified, further research into the

underlying mechanism of action and the signaling pathways involved would be warranted.

This guide will be updated as more information on 4-Iodo-1-naphthaldehyde becomes

available in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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